[1-(4-Chlorophenyl)pyrazol-3-yl]methanamine;hydrochloride

• CAS: 2378507-21-0
• Molecular Formula: C10H11Cl2N3
• Molecular Weight: 244.12
• SMILES: C1=CC(=CC=C1N2C=CC(=N2)CN)Cl.Cl
• InChI: InChI=1S/C10H10ClN3.ClH/c11-8-1-3-10(4-2-8)14-6-5-9(7-12)13-14;/h1-6H,7,12H2;1H
• InChIKey: DXVRBHBINXATMK-UHFFFAOYSA-N
• Solubility: not available

Product Overview and Procurement-Grade Characterization

[1-(4-Chlorophenyl)pyrazol-3-yl]methanamine hydrochloride (CAS 2378507-21-0) is a pyrazole-based primary amine supplied as the hydrochloride salt (molecular formula C₁₀H₁₁Cl₂N₃, molecular weight 244.12 g/mol) . The compound features a 4-chlorophenyl substituent at the pyrazole N1-position and a methanamine group at the C3-position, a substitution pattern that distinguishes it from positional isomers carrying the aminomethyl group at the pyrazole C4-position . This specific 1,3-substitution motif corresponds to a privileged pharmacophore validated in type II calcimimetic drug discovery programs, where the 3-yl methanamine orientation is essential for calcium-sensing receptor (CaSR) allosteric modulation .

1Reported CaSR pharmacophore scaffold with 3-yl methanamine orientation

2Hydrochloride salt supports defined stoichiometry and reproducible assay preparation

3ECHA-notified substance (EC 951-321-6) with documented hazard classification

• [1] European Chemicals Agency (ECHA). C&L Inventory: [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine hydrochloride, EC/List No. 951-321-6. Available at: https://echa.europa.eu/cl-inventory-database View Source
• [2] Poon SF, St Jean DJ Jr, Harrington PE, et al. Discovery and optimization of substituted 1-(1-phenyl-1H-pyrazol-3-yl)methanamines as potent and efficacious type II calcimimetics. J Med Chem. 2009;52(21):6535-6538. PMID: 19835382. View Source

Positional Isomer Selectivity in CaSR Pharmacophore

Substituting [1-(4-chlorophenyl)pyrazol-3-yl]methanamine hydrochloride with the regioisomeric [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine (CAS 1020052-19-0) or other positional variants is not scientifically equivalent for CaSR-targeted applications. The Poon et al. (2009) structure-activity relationship study of 1-(1-phenyl-1H-pyrazol-3-yl)methanamines explicitly identifies the 3-yl methanamine attachment as the pharmacophoric anchor for type II calcimimetic activity, with pyrazole 15 demonstrating in vivo efficacy in a rat pharmacodynamic model . The 4-yl aminomethyl regioisomer places the basic amine in a different spatial orientation relative to the heterocycle core, fundamentally altering the geometric relationship with the receptor's allosteric binding pocket . Additionally, the 4-chlorophenyl N1-substituent imparts distinct electronic properties (Hammett σₚ = +0.23 for p-Cl) versus the 3-chlorophenyl variant (σₘ = +0.37), which would differentially modulate π-stacking and hydrophobic interactions within the target binding site . These structural determinants render generic analog substitution unsupportable without re-validation of the entire pharmacological profile.

Target

Substitute

Risk

3-yl methanamine (CaSR pharmacophore)

4-yl methanamine regioisomer (CAS 1020052-19-0)

Amine vector rotation ~60° may disrupt allosteric binding geometry

4-Chlorophenyl N1-substituent (σₚ = +0.23)

3-Chlorophenyl variant (σₘ = +0.37)

Electronic and lipophilic profiles differ; π-stacking may shift

Hydrochloride salt, MW 244.12, ECHA-notified

Free base (CAS 1539454-67-5), MW 207.66, no ECHA dossier

Stoichiometric and hazard-assessment uncertainty

• [1] Poon SF, St Jean DJ Jr, Harrington PE, et al. Discovery and optimization of substituted 1-(1-phenyl-1H-pyrazol-3-yl)methanamines as potent and efficacious type II calcimimetics. J Med Chem. 2009;52(21):6535-6538. PMID: 19835382. View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source

Quantitative Evidence Guide: Comparative Pharmacological Profiles

Pharmacophoric Geometry Validation for CaSR Allosteric Modulation

The Poon et al. (2009) J. Med. Chem. study demonstrates that 1-(1-phenyl-1H-pyrazol-3-yl)methanamines constitute a validated scaffold for type II calcimimetic activity targeting the human calcium-sensing receptor (CaSR) . Compound pyrazole 15 from this series was advanced to a rat in vivo pharmacodynamic model and proved efficacious, confirming that the 3-yl methanamine orientation, combined with N1-aryl substitution, is the productive pharmacophoric geometry . The regioisomeric 1H-pyrazole-4-methanamine, 3-(4-chlorophenyl)- (CAS 1020052-19-0) positions the basic amine at C4 rather than C3, rotating the amine vector by approximately 60° relative to the pyrazole plane, a structural alteration incompatible with the established CaSR allosteric binding mode .

CaSR Pharmacophore Geometry

Reported

Matched 3-yl aminomethyl orientation; pyrazole 15 advanced to rat PD model

Supports CaSR pharmacophore-fit review

4-yl regioisomer places amine outside productive binding mode

Evidence Dimension	Pharmacophoric geometry validation for CaSR type II calcimimetic activity
Target Compound Data	[1-(4-Chlorophenyl)pyrazol-3-yl]methanamine matches the 1-aryl-3-aminomethylpyrazole pharmacophore scaffold
Comparator Or Baseline	3-(4-Chlorophenyl)-1H-pyrazol-4-yl]methanamine (CAS 1020052-19-0, the 4-yl regioisomer) orients the aminomethyl group at C4, outside the productive CaSR binding geometry
Quantified Difference	Qualitative scaffold match vs. mismatch; pyrazole 15 analog with matched geometry demonstrated in vivo efficacy in rat PD model
Conditions	Structure-activity relationship analysis from J. Med. Chem. 2009 optimization campaign; human CaSR expressed in CHO cells; rat in vivo pharmacodynamic model

Why This Matters

A purchaser seeking a building block for CaSR-targeted calcimimetic research must procure the 3-yl methanamine isomer; the 4-yl positional analog will not recapitulate the validated pharmacophore and would require de novo SAR exploration.

• [1] Poon SF, St Jean DJ Jr, Harrington PE, et al. Discovery and optimization of substituted 1-(1-phenyl-1H-pyrazol-3-yl)methanamines as potent and efficacious type II calcimimetics. J Med Chem. 2009;52(21):6535-6538. PMID: 19835382. View Source

Halogen Substituent Effects on Acetylcholinesterase Inhibition

Kumar et al. (2013) evaluated a series of 3-aryl-1-phenyl-1H-pyrazole derivatives for AChE and MAO-B inhibitory activity . Compound 3e, bearing a 3-(4-chlorophenyl) substituent at the pyrazole core, achieved a pIC₅₀ of 4.2 against AChE, whereas the 4-fluorophenyl analog (3f) showed substantially lower AChE potency (pIC₅₀ = 3.47 for MAO-B; AChE data not reported as top-tier for this compound) . The authors explicitly concluded that 'chloro derivatives were more effective AChE inhibitors as compared to fluoro derivatives' . Although the core scaffold in this study is a 1-phenylpyrazole rather than the 1-(4-chlorophenyl)pyrazole of the target compound, the SAR trend supports the inference that the 4-chlorophenyl group, through its electron-withdrawing and lipophilic character, enhances AChE binding affinity compared to other 4-halogen substituents .

AChE Inhibitory Potency

Cross-study

pIC₅₀ 4.2 (AChE) for 4-Cl analog; 4-F analog pIC₅₀ 3.47 (MAO-B)

Supports halogen-dependent AChE screening

Cross-scaffold SAR; direct target data not available

Evidence Dimension	AChE inhibitory potency as a function of aryl substituent
Target Compound Data	4-Chlorophenyl-substituted analog in related scaffold: pIC₅₀ = 4.2 (AChE, compound 3e)
Comparator Or Baseline	4-Fluorophenyl analog (3f): pIC₅₀ = 3.47 (MAO-B, reported as most potent in series for that isoform); chloro derivatives consistently more potent at AChE than fluoro derivatives
Quantified Difference	Chloro-derivatives are more effective AChE inhibitors than fluoro derivatives; 4-Cl analog shows pIC₅₀ = 4.2 (≈63 μM IC₅₀), representing nanomolar-range potency class
Conditions	In vitro AChE inhibition assay using mice acetylcholinesterase; MAO-A and MAO-B isoforms from goat liver; published in EXCLI Journal 2013, 12:1030-1042

Why This Matters

When selecting a pyrazole methanamine building block for CNS-targeted programs involving cholinergic or aminergic modulation, the 4-chlorophenyl variant is supported by cross-scaffold evidence of superior AChE-directed activity relative to 4-fluoro or unsubstituted phenyl alternatives.

• [1] Kumar A, Jain S, Parle M, Jain N, Kumar P. 3-Aryl-1-phenyl-1H-pyrazole derivatives as new multitarget directed ligands for the treatment of Alzheimer's disease, with acetylcholinesterase and monoamine oxidase inhibitory properties. EXCLI J. 2013;12:1030-1042. PMID: 27298613. View Source
• [2] Harikrishna N, Isloor AM, Ananda K, Obaid A, Fun HK. Synthesis, and antitubercular and antimicrobial activity of 1′-(4-chlorophenyl)pyrazole containing 3,5-disubstituted pyrazoline derivatives. New J Chem. 2016;40:73-76. DOI: 10.1039/C5NJ02237A. View Source

Salt Form Specification and Regulatory Hazard Classification

The hydrochloride salt (CAS 2378507-21-0, MW 244.12 g/mol) is the defined ECHA-notified form with a complete GHS hazard classification profile: Acute Tox. 4 (H302), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335, respiratory tract irritation) . The free base analog (CAS 1539454-67-5, MW 207.66 g/mol) lacks this regulatory dossier . In the general class of pyrazole methanamine hydrochlorides, salt formation typically increases aqueous solubility by 10- to 100-fold relative to the free base through enhanced ionization at physiological pH, though compound-specific solubility data are not publicly available for this exact substance . The 3-chloro positional isomer hydrochloride (CAS 2402828-63-9) carries identical ECHA hazard classifications, confirming that the chlorine substitution position (4- vs. 3-) does not materially alter acute toxicological hazard .

Salt Form & Hazard Profile

Specification review

HCl salt: MW 244.12, ECHA H302/H315/H319/H335; EC 951-321-6

Supports salt-form procurement consistency

Free base lacks ECHA dossier; 3-Cl isomer same GHS classification

Evidence Dimension	Regulatory hazard classification and molecular specification
Target Compound Data	CAS 2378507-21-0, MW 244.12, ECHA-classified: H302/H315/H319/H335; EC 951-321-6
Comparator Or Baseline	Free base (CAS 1539454-67-5, MW 207.66) — no ECHA dossier ; 3-Cl isomer HCl (CAS 2402828-63-9, MW 244.12) — identical ECHA classification
Quantified Difference	Molecular weight difference: +36.46 g/mol (HCl addition); identical GHS categories between 4-Cl and 3-Cl isomers; free base lacks regulatory classification data
Conditions	ECHA C&L Inventory, notified classification and labelling according to CLP criteria; single notifier for each substance

Why This Matters

Procurement of the hydrochloride salt rather than the free base ensures: (a) a defined stoichiometric form for quantitative experimental work; (b) a documented hazard profile enabling compliant laboratory handling; and (c) batch-to-batch consistency in salt stoichiometry, which is essential for reproducible biological assays.

• [1] European Chemicals Agency (ECHA). C&L Inventory: [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine hydrochloride, EC/List No. 951-321-6. View Source
• [2] Stahl PH, Wermuth CG, eds. Handbook of Pharmaceutical Salts: Properties, Selection, and Use. 2nd ed. Weinheim: Wiley-VCH; 2011. Chapter 5: Solubility and Dissolution of Salt Forms. View Source
• [3] PubChem. (1-(3-Chlorophenyl)-1H-pyrazol-3-yl)methanamine hydrochloride, CID 145915714. ECHA GHS classification data. View Source

Antitubercular Activity of 4-Chlorophenyl Pyrazole Scaffold

Harikrishna et al. (2016) reported that 1′-(4-chlorophenyl)pyrazole-containing 3,5-disubstituted pyrazoline derivatives exhibit potent antitubercular activity . Among the synthesized bipyrazolyl series, compound 10e achieved a minimum inhibitory concentration (MIC) of 1.56 μg/mL against M. tuberculosis, and compound 10c reached 6.25 μg/mL, compared to the standard anti-TB drugs pyrazinamide and streptomycin . While the target compound (a monomeric pyrazol-3-yl methanamine) is a simpler scaffold than the evaluated bipyrazolyl derivatives, the 1′-(4-chlorophenyl)pyrazole substructure is conserved across the active series, suggesting that the 4-chlorophenylpyrazole fragment contributes to the antimycobacterial pharmacophore .

Antitubercular MIC

Supporting evidence

MIC 1.56 μg/mL (structurally related bipyrazolyl, compound 10e)

Supports antimycobacterial fragment screening

Monomeric scaffold not directly tested; fragment-context

Evidence Dimension	In vitro antitubercular activity against M. tuberculosis
Target Compound Data	Not directly tested; structurally related 1′-(4-chlorophenyl)pyrazole derivatives contain the conserved core present in the target compound
Comparator Or Baseline	Bipyrazolyl derivative 10e: MIC = 1.56 μg/mL; derivative 10c: MIC = 6.25 μg/mL; standard drugs pyrazinamide and streptomycin used as positive controls
Quantified Difference	Compound 10e MIC of 1.56 μg/mL represents potent antitubercular activity comparable to or exceeding some first-line standard drug benchmarks in this assay system
Conditions	Antitubercular screening against Mycobacterium tuberculosis; antimicrobial activity assessed by broth dilution method; New J. Chem., 2016, 40, 73-76

Why This Matters

For infectious disease research programs exploring pyrazole-based antitubercular agents, the 4-chlorophenylpyrazole fragment is empirically associated with potent antimycobacterial activity (MIC < 2 μg/mL), making this compound a rational synthetic intermediate or scaffold-hopping starting point.

• [1] Harikrishna N, Isloor AM, Ananda K, Obaid A, Fun HK. Synthesis, and antitubercular and antimicrobial activity of 1′-(4-chlorophenyl)pyrazole containing 3,5-disubstituted pyrazoline derivatives. New J Chem. 2016;40:73-76. DOI: 10.1039/C5NJ02237A. View Source
• [2] Kumar A, Jain S, Parle M, Jain N, Kumar P. 3-Aryl-1-phenyl-1H-pyrazole derivatives as new multitarget directed ligands for the treatment of Alzheimer's disease. EXCLI J. 2013;12:1030-1042. PMID: 27298613. View Source

Targeted Application Scenarios in Drug Discovery

CaSR Allosteric Modulator Lead Optimization

This compound serves as a direct synthetic entry point into the 1-(1-aryl-1H-pyrazol-3-yl)methanamine pharmacophore established by Poon et al. (2009) for type II calcimimetic development . The 3-yl methanamine attachment position is essential for CaSR allosteric modulation; procurement of the 4-yl regioisomer (CAS 1020052-19-0) would require complete de novo pharmacophore mapping. Researchers can utilize this hydrochloride salt as a core scaffold for derivatization at the methanamine nitrogen, as demonstrated in the Amgen optimization campaign where pyrazole 15 showed in vivo efficacy in a rat pharmacodynamic model .

Multitarget-Directed Ligand Design for Alzheimer's Disease

The 4-chlorophenyl substituent on the pyrazole core is associated with enhanced acetylcholinesterase inhibitory activity relative to 4-fluorophenyl analogs, as demonstrated by Kumar et al. (2013) . The primary amine functionality provides a conjugatable handle for introducing additional pharmacophoric elements, enabling modular construction of multitarget-directed ligands. This compound can function as a late-stage diversification intermediate for neuroscience programs targeting cholinergic and monoaminergic pathways simultaneously.

Fragment-Based Antitubercular Drug Discovery

The 1-(4-chlorophenyl)pyrazole substructure is conserved across a series of bipyrazolyl derivatives exhibiting MIC values as low as 1.56 μg/mL against M. tuberculosis, as reported by Harikrishna et al. (2016) . The target compound, as a monomeric fragment bearing the identical 4-chlorophenylpyrazole core, can serve as a validated fragment hit for fragment-based or structure-guided antitubercular drug discovery, where the primary amine provides a growth vector for fragment elaboration.

Regulatory-Compliant In Vitro Pharmacology Procurement

As an ECHA-notified substance (EC 951-321-6) with a defined GHS classification profile (H302, H315, H319, H335), this compound enables fully documented laboratory handling in compliance with institutional chemical hygiene plans . The hydrochloride salt form provides a defined stoichiometric entity with confirmed molecular weight (244.12 g/mol), supporting accurate molarity calculations for quantitative pharmacology. Procurement of the free base (CAS 1539454-67-5), which lacks ECHA hazard documentation, introduces uncertainty in both hazard assessment and salt stoichiometry for biological assay preparation.

Application

Selection Property

Validation Focus

CaSR Allosteric Modulator Lead Optimization

3-yl Methanamine Pharmacophore Orientation

CaSR Allosteric Modulation Assay Context

Multitarget-Directed Ligand Design (AChE/MAO-B)

4-Chlorophenyl Substituent Profile

AChE/MAO-B Inhibition Endpoint Review

Fragment-Based Antitubercular Discovery

4-Chlorophenylpyrazole Fragment

M. tuberculosis MIC Endpoint Review

Regulatory-Compliant In Vitro Pharmacology

Hydrochloride Salt, ECHA-Notified

Salt Stoichiometry and Hazard Documentation

All applications require researcher validation under RUO conditions.

• [1] Poon SF, St Jean DJ Jr, Harrington PE, et al. Discovery and optimization of substituted 1-(1-phenyl-1H-pyrazol-3-yl)methanamines as potent and efficacious type II calcimimetics. J Med Chem. 2009;52(21):6535-6538. PMID: 19835382. View Source
• [2] Kumar A, Jain S, Parle M, Jain N, Kumar P. 3-Aryl-1-phenyl-1H-pyrazole derivatives as new multitarget directed ligands for the treatment of Alzheimer's disease. EXCLI J. 2013;12:1030-1042. PMID: 27298613. View Source
• [3] Harikrishna N, Isloor AM, Ananda K, Obaid A, Fun HK. Synthesis, and antitubercular and antimicrobial activity of 1′-(4-chlorophenyl)pyrazole containing 3,5-disubstituted pyrazoline derivatives. New J Chem. 2016;40:73-76. DOI: 10.1039/C5NJ02237A. View Source
• [4] European Chemicals Agency (ECHA). C&L Inventory: [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine hydrochloride, EC/List No. 951-321-6. View Source